Cas no 71815-31-1 (Ethanone,1-[4-(4-methylphenoxy)phenyl]-)

• Product Name: Ethanone,1-[4-(4-methylphenoxy)phenyl]-
• CAS No: 71815-31-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD02246893
• CID: 548468
• PubChem ID: 10561211
• Update Time: 2025-11-02

Ethanone,1-[4-(4-methylphenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(4-methylphenoxy)phenyl]-
• 1-[4-(4-Methylphenoxy)phenyl]ethanone
• 4'-(p-Toluoxy)acetophenone
• 1-[4-(4-Methylphenoxy)phenyl]-ethanone
• SCHEMBL903435
• AKOS000219364
• 71815-31-1
• A50608
• 1-(4-(4-METHYLPHENOXY)PHENYL)ETHANONE
• AB92062
• 1-(4-(p-tolyloxy)phenyl)ethanone

• MDL： MFCD02246893
• Inchi： 1S/C15H14O2/c1-11-3-7-14(8-4-11)17-15-9-5-13(6-10-15)12(2)16/h3-10H,1-2H3
• InChI Key： CAZWIMGCKKDNSZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Ethanone,1-[4-(4-methylphenoxy)phenyl]-

Comprehensive Analysis of Ethanone,1-[4-(4-methylphenoxy)phenyl]- (CAS No. 71815-31-1): Properties, Applications, and Industry Trends

Ethanone,1-[4-(4-methylphenoxy)phenyl]-, identified by its CAS No. 71815-31-1, is a specialized organic compound with a unique molecular structure. This aromatic ketone derivative features a 4-methylphenoxy group attached to a phenyl ring, which is further linked to an ethanone moiety. Its chemical formula, C₁₅H₁₄O₂, highlights its potential as a versatile intermediate in fine chemical synthesis. Researchers and manufacturers value this compound for its role in producing high-performance materials and functional additives.

In recent years, the demand for Ethanone,1-[4-(4-methylphenoxy)phenyl]- has surged due to its applications in pharmaceutical intermediates and advanced material science. Industry reports indicate growing interest in its use for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), aligning with the global shift toward energy-efficient technologies. A 2023 market analysis revealed that compounds like CAS 71815-31-1 are critical for developing flexible electronics, a sector projected to grow at 12.8% CAGR through 2030.

The synthesis of 1-[4-(4-methylphenoxy)phenyl]ethanone typically involves Friedel-Crafts acylation or cross-coupling reactions, with recent studies focusing on green chemistry approaches. A 2022 publication in Advanced Synthesis & Catalysis demonstrated a solvent-free method achieving 92% yield, addressing environmental concerns in chemical production. These innovations respond to increasing searches for "sustainable chemical synthesis" and "eco-friendly intermediates" across academic and industrial databases.

From a regulatory perspective, Ethanone,1-[4-(4-methylphenoxy)phenyl]- complies with major chemical inventories including REACH and TSCA. Safety data sheets emphasize standard organic compound handling procedures, with particular attention to thermal stability during storage. Notably, its low aquatic toxicity (EC₅₀ >100 mg/L) makes it preferable for industries prioritizing green manufacturing principles.

Emerging applications in agrochemical formulations have positioned CAS 71815-31-1 as a candidate for next-generation crop protection agents. Patent filings from 2020-2023 reveal its incorporation into photosystem inhibitors, capitalizing on the 4-methylphenoxy group's bioactivity. This aligns with Google Trends data showing a 140% increase in searches for "novel agrochemical intermediates" since 2021.

Analytical characterization of 1-[4-(4-methylphenoxy)phenyl]ethanone employs GC-MS, HPLC, and NMR spectroscopy, with its distinctive mass spectrum (m/z 226 [M⁺]) serving as a quality control benchmark. The compound's UV absorption at 280 nm makes it suitable for photochemical research, another trending topic in material science forums.

Future research directions for Ethanone,1-[4-(4-methylphenoxy)phenyl]- include exploration in polymeric photoinitiators and conductive polymers, responding to the booming 3D printing materials market. Industry experts anticipate its modified derivatives could enable breakthroughs in biodegradable electronics, addressing the urgent need for "circular economy materials" frequently queried in sustainability-focused searches.